![molecular formula C21H18BrN5O3 B6586259 1-(3-bromophenyl)-4-{3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}pyrrolidin-2-one CAS No. 1251688-84-2](/img/structure/B6586259.png)
1-(3-bromophenyl)-4-{3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}pyrrolidin-2-one
Description
The compound contains several functional groups including a bromophenyl group, a pyrrolidin-2-one group, an azetidine group, and a pyridin-4-yl group. The pyrrolidine ring is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyridine ring is a basic heterocyclic organic compound similar to benzene and has one nitrogen atom replaced by a carbon atom. It is often used as a precursor to agrochemicals and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine and azetidine rings would add stereochemistry to the molecule, potentially leading to multiple isomers .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific conditions and reagents used. The bromophenyl group could potentially undergo further halogenation reactions, while the pyrrolidin-2-one group could participate in various ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and stereochemistry. For example, the presence of the pyrrolidin-2-one group could potentially increase the compound’s solubility in polar solvents .Future Directions
properties
IUPAC Name |
1-(3-bromophenyl)-4-[3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]pyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18BrN5O3/c22-16-2-1-3-17(9-16)27-12-14(8-18(27)28)21(29)26-10-15(11-26)20-24-19(25-30-20)13-4-6-23-7-5-13/h1-7,9,14-15H,8,10-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZMPKWODERFYKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC(=CC=C2)Br)C(=O)N3CC(C3)C4=NC(=NO4)C5=CC=NC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18BrN5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromophenyl)-4-{3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}pyrrolidin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-chlorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea](/img/structure/B6586179.png)
![3-(1H-pyrazol-1-yl)-6-[4-(pyrimidine-2-carbonyl)piperazin-1-yl]pyridazine](/img/structure/B6586187.png)
![ethyl {[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]carbamoyl}formate](/img/structure/B6586192.png)
![N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide](/img/structure/B6586212.png)
![2-(2H-1,3-benzodioxol-5-yl)-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]acetamide](/img/structure/B6586227.png)
![2-phenyl-N-[(pyridin-2-yl)methyl]-2-(1H-pyrrol-1-yl)acetamide](/img/structure/B6586232.png)
![methyl 4-[2-phenyl-2-(1H-pyrrol-1-yl)acetamido]benzoate](/img/structure/B6586238.png)
![3-[(benzyloxy)methyl]-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine](/img/structure/B6586246.png)
![3-[(benzyloxy)methyl]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide](/img/structure/B6586247.png)
![3-[(benzyloxy)methyl]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide](/img/structure/B6586251.png)
![3-phenyl-5-{1-[4-(trifluoromethoxy)benzenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole](/img/structure/B6586264.png)
![2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-[2-(thiophen-2-yl)ethyl]-1,3-thiazole-4-carboxamide](/img/structure/B6586267.png)
![6-chloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-1,3-benzothiazol-2-amine](/img/structure/B6586275.png)